Cas no 825637-08-9 (1-Hexen-3-one, 1-(2,2,6,6-tetramethylcyclohexyl)-, (1E)-)

1-Hexen-3-one, 1-(2,2,6,6-tetramethylcyclohexyl)-, (1E)- structure
825637-08-9 structure
Product name:1-Hexen-3-one, 1-(2,2,6,6-tetramethylcyclohexyl)-, (1E)-
CAS No:825637-08-9
MF:C16H28O
MW:236.39292
CID:688019
PubChem ID:71418052

1-Hexen-3-one, 1-(2,2,6,6-tetramethylcyclohexyl)-, (1E)- Chemical and Physical Properties

Names and Identifiers

    • 1-Hexen-3-one, 1-(2,2,6,6-tetramethylcyclohexyl)-, (1E)-
    • 1-(2,2,6,6-tetramethylcyclohexyl)hex-1-en-3-one
    • DTXSID70837380
    • 825637-08-9
    • Inchi: InChI=1S/C16H28O/c1-6-8-13(17)9-10-14-15(2,3)11-7-12-16(14,4)5/h9-10,14H,6-8,11-12H2,1-5H3
    • InChI Key: KKGIJOFCCCBKQQ-UHFFFAOYSA-N
    • SMILES: CCCC(=O)C=CC1C(CCCC1(C)C)(C)C

Computed Properties

  • Exact Mass: 236.214015512g/mol
  • Monoisotopic Mass: 236.214015512g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 17.1Ų
  • XLogP3: 5.1

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